6-Chloro-5-cyclopropoxynicotinaldehyde

• Molecular Formula: C9H8ClNO2
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 6-chloro-5-cyclopropyloxypyridine-3-carbaldehyde
• InChI: InChI=1S/C9H8ClNO2/c10-9-8(13-7-1-2-7)3-6(5-12)4-11-9/h3-5,7H,1-2H2
• InChI Key: KFBRCZOXBIDFSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)C=O)Cl

Description

6-Chloro-5-cyclopropoxynicotinaldehyde is a pyridine derivative featuring a chloro group at position 6, a cyclopropoxy substituent at position 5, and an aldehyde group at position 3 of the pyridine ring. The cyclopropoxy group introduces steric bulk and unique electronic effects compared to smaller substituents like chloro, methoxy, or fluoro groups .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Chloro-5-(cyclopropyloxy)pyridine-3-carbaldehyde typically involves the reaction of 6-chloropyridine-3-carbaldehyde with cyclopropyl alcohol under specific conditions. The reaction is usually catalyzed by a base such as potassium carbonate and conducted in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions to maximize yield and purity while ensuring cost-effectiveness and safety.

Chemical Reactions Analysis

Types of Reactions: 6-Chloro-5-(cyclopropyloxy)pyridine-3-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The chlorine atom can be substituted with other nucleophiles in the presence of suitable catalysts.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines or thiols can be used in the presence of palladium catalysts for substitution reactions.

Major Products:

Oxidation: 6-Chloro-5-(cyclopropyloxy)pyridine-3-carboxylic acid.

Reduction: 6-Chloro-5-(cyclopropyloxy)pyridine-3-methanol.

Substitution: Various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: 6-Chloro-5-(cyclopropyloxy)pyridine-3-carbaldehyde is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block in the preparation of various heterocyclic compounds .

Biology and Medicine: In medicinal chemistry, this compound is explored for its potential pharmacological properties. It may be used in the development of new drugs targeting specific biological pathways.

Industry: In the chemical industry, it can be used in the synthesis of agrochemicals, pharmaceuticals, and other fine chemicals.

Mechanism of Action

The mechanism of action of 6-Chloro-5-(cyclopropyloxy)pyridine-3-carbaldehyde depends on its specific application. In general, the compound can interact with various molecular targets, including enzymes and receptors, through its functional groups. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, potentially altering their function.

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs differ in substituent type and position, influencing reactivity, stability, and applications:

Compound Name	Substituents (Position)	Molecular Formula	Molar Mass (g/mol)	Melting Point (°C)	Purity	CAS Number
6-Chloronicotinaldehyde	Cl (6), CHO (3)	C₆H₄ClNO	141.56	77–81	95–98%	23100-12-1
5-Chloro-6-methoxynicotinaldehyde	Cl (5), OCH₃ (6), CHO (3)	C₇H₅ClNO₂	Not reported	Not reported	>98%	Not provided
6-Chloro-5-fluoronicotinaldehyde	Cl (6), F (5), CHO (3)	C₆H₃ClFNO	159.55	Not reported	97%	851484-95-2
4-(6-Chloro-5-fluoropyridin-3-yl)benzaldehyde	Cl (6), F (5), Ph-CHO (3)	C₁₂H₆ClFNO	234.64	Not reported	Not reported	1956310-76-1

Key Observations:

Substituent Effects on Molecular Weight : Fluorine and cyclopropoxy groups increase molar mass compared to chloro or methoxy substituents. For example, 6-Chloro-5-fluoronicotinaldehyde has a higher molecular weight (159.55 g/mol) than 6-chloronicotinaldehyde (141.56 g/mol) due to fluorine's atomic mass .

Fluorine (electron-withdrawing) enhances electrophilicity at the aldehyde group, favoring reactions like condensation or imine formation . Methoxy groups (electron-donating) may improve solubility in polar solvents compared to chloro analogs .

Thermal Stability : 6-Chloronicotinaldehyde has a documented melting point of 77–81°C, while fluorinated and methoxy analogs lack reported data. Cyclopropoxy substituents, with their strained ring structure, may lower thermal stability compared to unstrained substituents .

Challenges and Limitations

• Positional Isomerism: Evidence highlights discrepancies in CAS numbers for similar compounds (e.g., 6-chloronicotinaldehyde in (CAS 31181-89-2) vs. (CAS 23100-12-1)), likely due to differences in substituent positioning or nomenclature .
• Data Gaps : Direct data for 6-Chloro-5-cyclopropoxynicotinaldehyde is absent; predictions rely on extrapolation from analogs. Experimental validation is necessary for accurate comparisons.